Cas no 1806314-19-1 (Methyl 3,4-difluoropyridine-5-acetate)
Methyl 3,4-difluoropyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3,4-difluoropyridine-5-acetate
-
- Inchi: 1S/C8H7F2NO2/c1-13-7(12)2-5-3-11-4-6(9)8(5)10/h3-4H,2H2,1H3
- InChI Key: XHPXEKFOBWFLFA-UHFFFAOYSA-N
- SMILES: FC1C(=CN=CC=1CC(=O)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 189
- XLogP3: 0.8
- Topological Polar Surface Area: 39.2
Methyl 3,4-difluoropyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029007071-250mg |
Methyl 3,4-difluoropyridine-5-acetate |
1806314-19-1 | 95% | 250mg |
$1,038.80 | 2022-03-31 | |
| Alichem | A029007071-500mg |
Methyl 3,4-difluoropyridine-5-acetate |
1806314-19-1 | 95% | 500mg |
$1,802.95 | 2022-03-31 | |
| Alichem | A029007071-1g |
Methyl 3,4-difluoropyridine-5-acetate |
1806314-19-1 | 95% | 1g |
$3,184.50 | 2022-03-31 |
Methyl 3,4-difluoropyridine-5-acetate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on Methyl 3,4-difluoropyridine-5-acetate
Methyl 3,4-difluoropyridine-5-acetate (CAS No. 1806314-19-1): An Overview
Methyl 3,4-difluoropyridine-5-acetate (CAS No. 1806314-19-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring substituted with two fluorine atoms and an acetate group. These properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.
The chemical structure of Methyl 3,4-difluoropyridine-5-acetate is represented by the formula C8H6F2NO2. The presence of the fluorine atoms imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The acetate group, on the other hand, provides a functional handle for further chemical modifications, making this compound a valuable building block in synthetic chemistry.
In recent years, Methyl 3,4-difluoropyridine-5-acetate has been extensively studied for its potential use in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders.
The unique electronic properties of Methyl 3,4-difluoropyridine-5-acetate also make it an excellent candidate for developing compounds with improved pharmacokinetic profiles. Fluorinated pyridines are known to exhibit enhanced metabolic stability and reduced toxicity compared to their non-fluorinated counterparts. This property is particularly advantageous in the design of drugs that require long-term administration or sustained release formulations.
Beyond its applications in medicinal chemistry, Methyl 3,4-difluoropyridine-5-acetate has also found utility in other areas of chemical research. For example, it has been used as a ligand in coordination chemistry to form complexes with various metal ions. These complexes have shown promise in catalytic reactions, such as C-H activation and cross-coupling reactions, which are crucial steps in the synthesis of complex organic molecules.
The synthesis of Methyl 3,4-difluoropyridine-5-acetate has been optimized through several methodologies. One common approach involves the reaction of 3,4-difluoropyridine with methyl bromoacetate under appropriate conditions. This method provides high yields and excellent purity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.
In terms of safety and handling, Methyl 3,4-difluoropyridine-5-acetate should be stored under dry conditions and protected from light to maintain its stability. It is important to handle this compound with care and follow standard laboratory safety protocols to ensure safe usage.
To summarize, Methyl 3,4-difluoropyridine-5-acetate (CAS No. 1806314-19-1) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for developing novel therapeutic agents and other advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact in the scientific community.
1806314-19-1 (Methyl 3,4-difluoropyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)